Cas no 941987-03-7 (N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide)

• Product Name: N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide
• CAS No: 941987-03-7
• MF: C₂₁H₁₉N₃O₆S₂
• MW: 473.522062540054
• CID: 5515788
• Update Time: 2025-06-13

N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(benzenesulfonyl)-3,4-dihydro-2H-quinolin-7-yl]-3-nitrobenzenesulfonamide
• N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide

• Inchi： 1S/C21H19N3O6S2/c25-24(26)18-7-4-10-20(15-18)31(27,28)22-17-12-11-16-6-5-13-23(21(16)14-17)32(29,30)19-8-2-1-3-9-19/h1-4,7-12,14-15,22H,5-6,13H2
• InChI Key： YPKPASXXASHVCA-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3S(C2=CC=CC=C2)(=O)=O)(=O)=O)=CC=CC([N+]([O-])=O)=C1

Additional information on N-1-(benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide

N-1-(Benzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl-3-Nitrobenzene-1-Sulfonamide (CAS No. 941987-03-7): An Overview

N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide (CAS No. 941987-03-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroquinoline moiety and a nitrobenzene sulfonamide group. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The tetrahydroquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its potential in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The presence of the nitrobenzene sulfonamide group further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with specific receptors or enzymes.

Recent studies have highlighted the potential of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has shown promising results in preclinical models, demonstrating its ability to cross the blood-brain barrier and exert neuroprotective effects. These findings are particularly significant given the current lack of effective treatments for these debilitating conditions.

In addition to its neuroprotective properties, N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce tumor growth in various cancer models. These multifaceted biological activities make it a valuable candidate for further drug development.

The synthesis of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. The process typically begins with the formation of the tetrahydroquinoline core through a series of condensation and reduction reactions. Subsequent functionalization steps introduce the nitrobenzene sulfonamide group, resulting in the final product. Advanced synthetic techniques and modern analytical methods are employed to optimize the synthesis and characterize the compound.

The pharmacokinetic properties of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide have been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its ability to cross biological membranes and reach target tissues is crucial for its therapeutic efficacy. Additionally, studies have demonstrated low toxicity and good safety profiles in animal models.

Clinical trials are currently underway to evaluate the safety and efficacy of N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide in human subjects. Early results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, N-1-(Benzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-nitrobenzene-1-sulfonamide (CAS No. 941987-03-7) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique structural features and multifaceted biological activities make it an attractive target for further research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a significant role in advancing medical treatments.